Cas no 2110743-80-9 (1-(3-Aminocyclobutyl)prop-2-en-1-one)

• Product Name: 1-(3-Aminocyclobutyl)prop-2-en-1-one
• CAS No: 2110743-80-9
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 6350334
• PubChem ID: 165783473
• Update Time: 2025-10-31

1-(3-Aminocyclobutyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-798403
• 2110743-80-9
• 1-(3-aminocyclobutyl)prop-2-en-1-one
• 1-(3-Aminocyclobutyl)prop-2-en-1-one

• Inchi： 1S/C7H11NO/c1-2-7(9)5-3-6(8)4-5/h2,5-6H,1,3-4,8H2
• InChI Key： DMIDZFKTPSYOLV-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1CC(C1)N

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-(3-Aminocyclobutyl)prop-2-en-1-one

Professional Introduction to Compound with CAS No. 2110743-80-9 and Product Name: 1-(3-Aminocyclobutyl)prop-2-en-1-one

The compound with the CAS number 2110743-80-9 and the product name 1-(3-Aminocyclobutyl)prop-2-en-1-one represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both an amine functional group and an enone moiety in its molecular structure suggests a versatile chemical profile that could be exploited for various biochemical interactions.

In recent years, there has been a growing emphasis on the exploration of heterocyclic compounds in drug discovery, and 1-(3-Aminocyclobutyl)prop-2-en-1-one fits well within this trend. The cyclobutyl ring introduces rigidity to the molecule, which can influence its binding affinity and selectivity when interacting with biological targets. This structural feature has been increasingly recognized as a key factor in designing molecules with improved pharmacokinetic properties. Furthermore, the amine group provides a site for further functionalization, allowing chemists to tailor the compound’s properties for specific therapeutic needs.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The enone group, in particular, is known to participate in various chemical reactions such as Michael additions, aldol condensations, and cycloadditions. These reactions are fundamental to organic synthesis and have been leveraged in the development of numerous pharmaceuticals. By incorporating 1-(3-Aminocyclobutyl)prop-2-en-1-one into synthetic pathways, researchers can access a wide range of derivatives with tailored biological activities.

Recent studies have highlighted the importance of 1-(3-Aminocyclobutyl)prop-2-en-1-one in the context of enzyme inhibition. Its structural motif has been found to mimic natural substrates or transition states, thereby enabling selective binding to enzymes involved in critical metabolic pathways. For instance, preliminary investigations suggest that derivatives of this compound may exhibit inhibitory effects on certain kinases or proteases, which are implicated in diseases such as cancer and inflammation. These findings align with broader trends in medicinal chemistry where targeted inhibition of specific enzymes is a primary strategy for therapeutic intervention.

The synthesis of 1-(3-Aminocyclobutyl)prop-2-en-1-one itself presents an interesting challenge due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yield and purity. Advances in catalytic methods have recently enabled more efficient approaches to constructing the cyclobutylamine core, making it more feasible to produce this compound on a larger scale. Such improvements are crucial for facilitating further research and potential commercial development.

From a computational chemistry perspective, 1-(3-Aminocyclobutyl)prop-2-en-1-one has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interactions with biological targets at an atomic level, providing insights into how modifications to its structure could enhance its pharmacological properties. The integration of experimental data with computational predictions has become increasingly sophisticated, allowing for more accurate predictions of molecular behavior. This synergy between experimental and computational approaches is vital for accelerating the drug discovery process.

The potential applications of 1-(3-Aminocyclobutyl)prop-2-en-1-one extend beyond traditional small-molecule drug development. Its structural features make it a promising candidate for use in biopharmaceuticals or as an intermediate in the synthesis of peptide mimetics. Peptide mimetics are designed to mimic the biological activity of natural peptides while offering improved stability and bioavailability. The ability of 1-(3-Aminocyclobutyl)prop-2-en-1-one to serve as a precursor for such molecules underscores its versatility in medicinal chemistry.

In conclusion, 1-(3-Aminocyclobutyl)prop-2-en-1-one (CAS No. 2110743-80-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural attributes and reported biological activities make it an attractive scaffold for developing novel therapeutic agents. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, compounds like this are poised to play a crucial role in addressing unmet medical needs.